Cas no 66990-30-5 (10,12-Tricosadiynoic acid)

10,12-Tricosadiynoic acid is a long-chain fatty acid derivative featuring conjugated diyne and carboxylic acid functional groups. This compound is of interest in materials science due to its ability to undergo topochemical polymerization, forming polydiacetylene-based structures with unique optical and electronic properties. Its molecular structure allows for precise alignment in Langmuir-Blodgett films or self-assembled monolayers, enabling applications in biosensing, photonics, and nanotechnology. The diyne moiety facilitates cross-linking under UV irradiation, enhancing thermal and mechanical stability in polymeric systems. Researchers value its compatibility with supramolecular chemistry, offering tunable colorimetric responses to environmental stimuli. The carboxylic acid group provides a versatile handle for further functionalization or surface attachment.
10,12-Tricosadiynoic acid structure
10,12-Tricosadiynoic acid structure
Product Name:10,12-Tricosadiynoic acid
CAS No:66990-30-5
MF:C23H38O2
MW:346.546627521515
CID:90355
PubChem ID:87576981
Update Time:2025-10-10

10,12-Tricosadiynoic acid Chemical and Physical Properties

Names and Identifiers

    • 10,12-Tricosadiynoic acid
    • tricosa-10,12-diynoic acid
    • 10,12-Tricosadiynoicacid
    • DIEDVCMBPCRJFQ-UHFFFAOYSA-N
    • 10,12- Tricosadiynoic acid
    • SBB009036
    • Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h2-10,15-22H2,1H3,(H,24,25)
    • InChI Key： DIEDVCMBPCRJFQ-UHFFFAOYSA-N
    • SMILES： OC(CCCCCCCCC#CC#CCCCCCCCCCC)=O
    • BRN： 1880414

Computed Properties

  • Exact Mass: 346.28700
  • Monoisotopic Mass: 346.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Blue crystals.
  • Density: 0.938
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 498.8°C at 760 mmHg
  • Flash Point: 236°C
  • Refractive Index: 1.486
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 37.30000
  • LogP: 6.72940
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water

10,12-Tricosadiynoic acid Security Information

10,12-Tricosadiynoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

10,12-Tricosadiynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥449.00 2022-10-10
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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10,12-Tricosadiynoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:66990-30-5)10,12-Tricosadiynoic acid
Order Number:A1204639
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):153.0/577.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:66990-30-5)10,12-Tricosadiynoic acid
A1204639
Purity:99%/99%
Quantity:1g/5g
Price ($):153.0/577.0
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